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Compound of Interest

Compound Name: Zopocianine Sodium

CAS No.: 2206660-95-7

Cat. No.: B15550802

Get Quote

This technical guide provides a comprehensive overview of the in vivo characteristics of

Zopocianine Sodium, a novel hypnotic agent. The information presented is intended for

researchers, scientists, and drug development professionals to support further investigation

and clinical development.

Introduction
Zopocianine Sodium is a cyclopyrrolone derivative that acts as a positive allosteric modulator

of the gamma-aminobutyric acid (GABA) type A receptor. It is under investigation for the short-

term treatment of insomnia. This document details its in vivo pharmacokinetic,

pharmacodynamic, and toxicological profile based on preclinical and clinical studies.

Pharmacokinetics
Zopocianine Sodium is rapidly absorbed following oral administration and is extensively

metabolized. Its pharmacokinetic profile is characterized by a relatively short half-life, which

minimizes next-day residual effects.
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Absorption and Distribution
Following oral administration, Zopocianine Sodium is rapidly absorbed, with an approximate

bioavailability of 80%.[1] Plasma protein binding is estimated to be between 45% and 80%.[1]

The compound is widely distributed throughout the body, including the brain.[1][2]

Metabolism and Excretion
Zopocianine Sodium is extensively metabolized in the liver, primarily through oxidation,

methylation, and decarboxylation.[3] The major metabolites include an N-oxide derivative and

an N-desmethyl metabolite.[4] Approximately 50% of the administered dose undergoes

decarboxylation and is excreted via the lungs.[1] Renal excretion of the unchanged drug is low,

accounting for less than 7% of the administered dose. The N-demethyl and N-oxide

metabolites constitute about 30% of the initial dose found in urine.[1]

Pharmacokinetic Parameters
The following table summarizes the key pharmacokinetic parameters of Zopocianine Sodium
in humans.
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Parameter Value Species Reference

Bioavailability ~80% Human [1]

Plasma Protein

Binding
45% - 80% Human [1]

Elimination Half-life

(t½)
3.5 - 6.5 hours Human [1]

Time to Peak Plasma

Concentration (Tmax)
~1-2 hours Human [3]

Metabolism

Hepatic (Oxidation, N-

demethylation,

Decarboxylation)

Human [3][4]

Primary Excretion

Route

Hepatic metabolism,

with metabolites

excreted in urine and

via lungs

Human [1]

Pharmacodynamics
Zopocianine Sodium exerts its hypnotic effects by enhancing the inhibitory neurotransmission

of GABA.

Mechanism of Action
The primary mechanism of action of Zopocianine Sodium involves its interaction with the

GABA-A receptor complex. It binds to a site on the receptor that is distinct from the GABA

binding site but allosterically modulates the receptor to increase the affinity of GABA for its

binding site. This potentiation of GABAergic neurotransmission leads to an influx of chloride

ions, hyperpolarization of the neuronal membrane, and subsequent inhibition of neuronal firing,

resulting in sedative and hypnotic effects.[4][5][6]
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Neuronal Synapse

Zopocianine Sodium

GABA-A Receptor

Binds to allosteric site

Chloride Ion (Cl-) ChannelOpens

GABA Binds to active site

Neuronal Inhibition
(Sedation/Hypnosis)

Cl- influx leads to
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Pharmacokinetic Study Workflow

Start: Acclimatize Rodents

Administer Zopocianine Sodium (Oral/IV)

Collect Blood Samples at Time Points

Process Blood to Obtain Plasma

Quantify Drug Concentration (LC-MS/MS)

Calculate Pharmacokinetic Parameters

End: Report Findings

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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